![molecular formula C10H12N4O B3811608 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine](/img/structure/B3811608.png)
3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine
Overview
Description
3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine, also known as TRP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research.
Mechanism of Action
3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine acts as a positive allosteric modulator of the GABA-A receptor, meaning that it enhances the activity of the receptor. This leads to an increase in the inhibitory effects of GABA, which can reduce anxiety and prevent seizures.
Biochemical and Physiological Effects:
3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has been found to have anxiolytic and anticonvulsant effects in animal models. It has also been shown to have sedative effects, which may be useful for the treatment of insomnia. 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has been found to have a low toxicity profile, making it a potentially safe treatment option.
Advantages and Limitations for Lab Experiments
One advantage of 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine is its specificity for the GABA-A receptor, which allows for targeted research into the effects of GABA modulation. However, one limitation is that 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has a short half-life, which may make it difficult to use in long-term studies.
Future Directions
There are several potential future directions for research into 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine. One area of interest is its potential as a treatment for anxiety disorders and epilepsy. Additionally, further research could explore the effects of 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine on sleep and circadian rhythms. Finally, 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine could be used as a tool to study the role of the GABA-A receptor in various physiological processes.
Scientific Research Applications
3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to bind to the GABA-A receptor, which is involved in the regulation of anxiety and sleep. 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has also been shown to have anxiolytic effects in animal models, making it a potential treatment for anxiety disorders. Additionally, 3-[3-(4H-1,2,4-triazol-4-yl)propoxy]pyridine has been found to have anticonvulsant effects, making it a potential treatment for epilepsy.
properties
IUPAC Name |
3-[3-(1,2,4-triazol-4-yl)propoxy]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O/c1-3-10(7-11-4-1)15-6-2-5-14-8-12-13-9-14/h1,3-4,7-9H,2,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFFONDAFOPSPEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)OCCCN2C=NN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1,3-benzothiazol-2-yl)-N-[1-(2-pyrimidinyl)-3-piperidinyl]propanamide](/img/structure/B3811528.png)
![N-(4-chloro-3-methoxyphenyl)-2-{[1-methyl-2-(1H-pyrazol-1-yl)ethyl]amino}acetamide](/img/structure/B3811535.png)
![7-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)carbonyl]-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxamide](/img/structure/B3811539.png)
![N-(3'-methyl-3-biphenylyl)-1-[(4-methyl-1,2,5-oxadiazol-3-yl)acetyl]-3-piperidinecarboxamide](/img/structure/B3811543.png)
![{1-[4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzoyl]-3-piperidinyl}(2-naphthyl)methanone](/img/structure/B3811549.png)
![3-[2-(2-methylphenyl)ethyl]-1-[3-(1H-pyrazol-1-yl)propanoyl]piperidine](/img/structure/B3811550.png)
![1-methyl-4-phenyl-5-[2-(prop-2-yn-1-yloxy)phenyl]-1H-imidazole](/img/structure/B3811555.png)
![1-(2-fluoro-4-methylbenzoyl)-4-{[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl}piperidine](/img/structure/B3811566.png)
![N-cyclopentyl-4-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-1-piperidinecarboxamide](/img/structure/B3811568.png)
![2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide](/img/structure/B3811588.png)
![4-{[3-(2-furyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}-3,4-dihydroquinolin-2(1H)-one](/img/structure/B3811600.png)
![4-{[1-isobutyl-2-(methylsulfonyl)-1H-imidazol-5-yl]methyl}-1-(3-methoxybenzyl)-2-piperazinone](/img/structure/B3811604.png)
![1-(4-ethyl-1-piperazinyl)-3-[2-methoxy-4-({methyl[2-(4-morpholinyl)ethyl]amino}methyl)phenoxy]-2-propanol](/img/structure/B3811626.png)